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Compound of Interest |

N-(2-
Compound Name: Phenylethyl)hydrazinecarbothioam
ide

Cat. No.: B1349548

\ J

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling N-(2-
Phenylethyl)hydrazinecarbothioamide (CAS No. 21198-23-2). The following procedures are
based on best practices for handling similar chemical compounds and should be implemented
to ensure laboratory safety.

Physicochemical and Toxicological Data

While specific quantitative safety data for N-(2-Phenylethyl)hydrazinecarbothioamide is
limited, the following table summarizes its known physical properties and toxicological
information for a related compound, which should be considered for a conservative safety
approach.
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Property Value Citation
Physical State Solid (Crystal - Powder)

Appearance White to Slightly Pale Yellow

Molecular Weight 195.29 g/mol [1]
Melting Point 53°C

Boiling Point 154°C at 0.3 kPa

Acute Toxicity (oral) Potentially toxic if swallowed. [2]

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is critical when handling N-(2-
Phenylethyl)hydrazinecarbothioamide to minimize exposure through inhalation, skin contact,
or eye contact.

Engineering Controls

o Ventilation: Always handle this compound in a well-ventilated area. A chemical fume hood is
recommended, especially when working with the powdered form to prevent dust dispersion.
Use a local exhaust system if dust or aerosols are generated.

Personal Protective Equipment Selection

e Eye and Face Protection: Chemical safety goggles are mandatory. For tasks with a higher
risk of splashing, a face shield should be worn in conjunction with goggles.

e Hand Protection: Chemical-resistant gloves are required. Nitrile rubber gloves are a suitable
option.[2] Always inspect gloves for tears or punctures before use.
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» Body Protection: A lab coat or a chemical-resistant apron should be worn. For larger
quantities or tasks with a significant risk of spillage, a chemical-resistant suit or coveralls

should be considered.

o Respiratory Protection: If engineering controls are insufficient to maintain exposure below
acceptable limits, or during emergency situations, a NIOSH-approved respirator is

necessary.

The following diagram illustrates the workflow for selecting and using appropriate PPE.
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Risk Assessment

Assess Task and Potential Exposure Routes

Is Dust or Aerosol Generation Likely?

Yes

PPE Selection

Use in Chemical Fume Hood

Wear Chemical Safety Goggles
(and Face Shield if splash risk)

Wear Nitrile Rubber Gloves

Wear Lab Coat or Apron

Use NIOSH-Approved Respirator

No

N

Don PPE Correctly

Operational Procedure

Perform Handling Task

Doff and Dispose of PPE Correctly
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Exposure Event
Accidental Exposure Occurs
Identify Exposure Route
- J
Inhalation Skin Contact Eye Contact Ingestior
Immediate Actions
Move to Fresh Air Remove Contaminated Clothing Rinse with Water Rinse Mouth
Rinse with Water Remove Contact Lenses Call Poison Center

Follow-up

Seek Medical Attention

Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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